Cas no 74346-19-3 (4-Bromo-2,6-dimethylbenzoic acid)

• Product Name: 4-Bromo-2,6-dimethylbenzoic acid
• CAS No: 74346-19-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD09965997
• CID: 59581
• PubChem ID: 11959006
• Update Time: 2025-04-18

4-Bromo-2,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dimethylbenzoic acid
• Benzoic acid, 4-bromo-2,6-dimethyl-
• 4-bromo-2,6-dimethyl-benzoic acid
• 4-Bromo-2,6-dimethyl benzoic acid
• KSC886C6J
• DJZAABLAECNINV-UHFFFAOYSA-N
• SBB097393
• RW3125
• CL8106
• 4-bromanyl-2,6-dimethyl-benzoic acid
• MB08312
• RP27793
• BC005192
• SY024401
• AC-7720
• FT-0709001
• MFCD09965997
• 4-Bromo-2,6-dimethylbenzoic acid, AldrichCPR
• Z406353698
• DTXSID80474760
• EN300-39927
• A838100
• 4-bromo-2,6-dimethylbenzoicacid
• AM20061157
• NCGC00339526-01
• SCHEMBL596184
• AB01332620-02
• J-514618
• CS-W006638
• TS-03248
• AKOS008127730
• 74346-19-3
• 4-Bromo-2 pound not6-dimethylbenzoic acid

• MDL： MFCD09965997
• Inchi： 1S/C9H9BrO2/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： DJZAABLAECNINV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Experimental Properties

• PSA: 37.30000
• LogP: 2.76410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives